Hydroxyquinidine gluconate
Hydroxyquinidine gluconate
Brand Name:
Vulcanchem
CAS No.:
18253-58-2
VCID:
VC0094267
InChI:
InChI=1S/C20H26N2O2.C6H12O7/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;7-1-2(8)3(9)4(10)5(11)6(12)13/h4-6,8,11,13-14,19-20,23H,3,7,9-10,12H2,1-2H3;2-5,7-11H,1H2,(H,12,13)/t13-,14-,19?,20-;2-,3-,4+,5-/m01/s1
SMILES:
Molecular Formula:
C26H38N2O9
Molecular Weight:
522.6 g/mol
Hydroxyquinidine gluconate
CAS No.: 18253-58-2
Cat. No.: VC0094267
Molecular Formula: C26H38N2O9
Molecular Weight: 522.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18253-58-2 |
|---|---|
| Molecular Formula | C26H38N2O9 |
| Molecular Weight | 522.6 g/mol |
| IUPAC Name | (S)-[(4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoic acid |
| Standard InChI | InChI=1S/C20H26N2O2.C6H12O7/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;7-1-2(8)3(9)4(10)5(11)6(12)13/h4-6,8,11,13-14,19-20,23H,3,7,9-10,12H2,1-2H3;2-5,7-11H,1H2,(H,12,13)/t13-,14-,19?,20-;2-,3-,4+,5-/m01/s1 |
| Standard InChI Key | LFDHHWHDYXAPIG-OSPZJNBRSA-N |
| Isomeric SMILES | CC[C@H]1CN2CC[C@H]1CC2[C@H](C3=C4C=C(C=CC4=NC=C3)OC)O.C([C@H]([C@H]([C@@H]([C@H](C(=O)O)O)O)O)O)O |
| Canonical SMILES | CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)O.C(C(C(C(C(C(=O)O)O)O)O)O)O |
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